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Compound Name: 1-Naphthylacetonitrile

Cat. No.: B090670 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 1-Naphthylacetonitrile's performance as a

proauxin against other auxin alternatives, supported by established experimental data and

detailed methodologies. A proauxin is a compound that is converted into an active auxin by the

plant's metabolic processes. The experimental evidence strongly suggests that 1-
Naphthylacetonitrile functions as a proauxin by its conversion to the well-known synthetic

auxin, 1-Naphthaleneacetic acid (NAA).

Proauxin Function of 1-Naphthylacetonitrile
The primary mechanism behind 1-Naphthylacetonitrile's auxin-like activity is its enzymatic

hydrolysis to 1-Naphthaleneacetic acid (NAA) within plant tissues.[1] Plants possess nitrilase

enzymes that are capable of hydrolyzing nitriles to their corresponding carboxylic acids.[2][3][4]

Specifically, nitrilases can act on arylacetonitriles, the chemical class to which 1-
Naphthylacetonitrile belongs.[3] This conversion is the critical step that transforms the

inactive precursor into a biologically active auxin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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